4-(5-Formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde

Specification

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 4-(5-formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde
• Standard InChI: InChI=1S/C12H15N3O2/c1-10-11(8-16)2-3-12(13-10)15-6-4-14(9-17)5-7-15/h2-3,8-9H,4-7H2,1H3
• Standard InChI Key: PYSZZTZCPGMSLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCN(CC2)C=O)C=O

Introduction

4-(5-Formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde is a complex organic compound featuring a piperazine ring substituted with a pyridine moiety that contains an aldehyde functional group. Its molecular formula is C12H15N3O2, and it has a molecular weight of 233.27 g/mol. This compound belongs to the category of heterocyclic compounds due to the presence of nitrogen atoms in its ring structure.

Synthesis

The synthesis of 4-(5-Formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde typically involves multi-step organic reactions. These reactions often start with piperazine derivatives and pyridine-based compounds. While specific commercial production methods are not well-documented, laboratory synthesis is feasible. Techniques such as continuous flow reactors may enhance efficiency and consistency during production.

Potential Applications

This compound has potential applications in medicinal chemistry, particularly as a precursor for various pharmaceutical agents. Preliminary studies suggest that it may exhibit binding affinity towards specific biological targets, although further quantitative studies are necessary to elucidate these interactions comprehensively.

Research Findings

Research on 4-(5-Formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde is limited, but its unique structure suggests potential in organic synthesis and medicinal chemistry. The compound's ability to participate in various chemical reactions typical for aldehydes and amines makes it valuable for synthesizing more complex molecules.